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Compound of Interest

Compound Name: OfChi-h-IN-1

Cat. No.: B15554072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the molecular target for the

compound OfChi-h-IN-1, its mechanism of action, and the experimental methodologies used

for its characterization. OfChi-h-IN-1 is a potent and specific inhibitor developed as a potential

insect growth regulator.

Primary Molecular Target
The designated molecular target of OfChi-h-IN-1 is OfChi-h, a Group h chitinase (Chi-h) from

the Asian corn borer, Ostrinia furnacalis.[1][2] Chitinases are glycoside hydrolase enzymes that

catalyze the degradation of chitin, a crucial structural component of the insect exoskeleton

(cuticle).[2]

OfChi-h is of particular interest as a pesticide target for several key reasons:

Lepidopteran Specificity: Chi-h is found exclusively in lepidopteran insects (moths and

butterflies), making it a highly specific target that is absent in most beneficial insects like

bees and parasitic wasps.[2][3]

Essential for Molting: The enzymatic activity of OfChi-h is indispensable for the molting

process, where insects shed their old cuticle to grow.[2] Inhibition of this enzyme leads to

severe defects in pupation and is ultimately lethal.[1]
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Structural Uniqueness: The structure of Chi-h is significantly different from human and other

non-lepidopteran insect chitinases, presenting an opportunity for developing selective

inhibitors with a favorable safety profile.[2]

Quantitative Inhibitory Activity
OfChi-h-IN-1 demonstrates potent inhibition of its target enzyme. The table below summarizes

its inhibitory constant (Kᵢ) and provides comparative data for other known inhibitors of OfChi-h,

illustrating the landscape of research in this area.

Compound Name Target Enzyme Kᵢ Value (nM)
Reference
Compound

OfChi-h-IN-1 OfChi-h 330 N/A

Compound 6a OfChi-h 58 N/A

Compound 9b OfChi-h 23.2 N/A

Compound 10a OfChi-h 19.4 N/A

Compound 8f OfChi-h 64.7 N/A

AAP4 OfChi-h 29.3 N/A

AAP16 OfChi-h 32.4 N/A

Data compiled from multiple sources.[2][4][5]

Mechanism of Action and Signaling Pathway
OfChi-h-IN-1 functions as an insect growth regulator by directly inhibiting the catalytic activity

of the OfChi-h enzyme. This interference disrupts the normal physiological process of chitin

degradation required for successful molting.

The mechanism is as follows:

During the molting cycle, OfChi-h is secreted into the molting fluid.
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The enzyme's role is to hydrolyze the β-1,4-glycosidic bonds in the chitin polymer of the old

cuticle.

This degradation allows the insect to shed its exoskeleton and expand in size.

OfChi-h-IN-1 binds to the active site of OfChi-h, preventing it from processing its natural

substrate, chitin.

The inability to degrade the old cuticle traps the insect, leading to molting failure and

subsequent death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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